Cas no 1780622-97-0 (6-Methylmorpholine-2-carboxylic acid)

• Product Name: 6-Methylmorpholine-2-carboxylic acid
• CAS No: 1780622-97-0
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD28539226
• CID: 5041480
• PubChem ID: 84716298
• Update Time: 2026-02-28

6-Methylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methylmorpholine-2-carboxylic acid
• (2S,6R)-6-Methylmorpholine-2-carboxylic acid
• EN300-208134
• 6-Methylmorpholine-2-carboxylicacid
• F18917
• 1780622-97-0
• BS-46067
• MFCD28539226
• CS-0196867

• MDL： MFCD28539226
• Inchi： 1S/C6H11NO3/c1-4-2-7-3-5(10-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)
• InChI Key： PTEJYZZFUJQPJK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CNCC1C

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 6-Methylmorpholine-2-carboxylic acid

Introduction to 6-Methylmorpholine-2-carboxylic acid (CAS No. 1780622-97-0)

6-Methylmorpholine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1780622-97-0, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the morpholine derivative family, which has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The unique structural features of 6-Methylmorpholine-2-carboxylic acid, particularly its carboxylic acid functional group and the presence of a methyl substituent on the morpholine ring, contribute to its distinctive chemical properties and reactivity.

The synthesis and utilization of 6-Methylmorpholine-2-carboxylic acid have been extensively studied in recent years, with researchers exploring its potential in various biochemical pathways. One of the most compelling aspects of this compound is its role as a chiral auxiliary and intermediate in the synthesis of complex molecules. The carboxylic acid moiety allows for further functionalization, making it a valuable building block in organic synthesis. Additionally, the morpholine ring provides a favorable environment for interactions with biological targets, enhancing its utility in medicinal chemistry.

In recent years, advancements in computational chemistry have enabled more precise predictions of the behavior of 6-Methylmorpholine-2-carboxylic acid in different environments. These computational models have been instrumental in understanding its interactions with enzymes and other biomolecules, paving the way for novel drug designs. For instance, studies have shown that derivatives of 6-Methylmorpholine-2-carboxylic acid exhibit promising activity against various enzymes implicated in metabolic disorders. This has sparked interest in developing new therapeutic agents based on this scaffold.

The pharmaceutical industry has been particularly keen on exploring the potential of 6-Methylmorpholine-2-carboxylic acid due to its structural similarity to known bioactive molecules. Researchers have leveraged this compound to develop inhibitors targeting enzymes such as carbonic anhydrase and proteases. These enzymes are involved in numerous physiological processes, making them attractive targets for drug intervention. The ability to modulate their activity can lead to significant therapeutic benefits.

Moreover, the environmental stability and solubility profile of 6-Methylmorpholine-2-carboxylic acid make it an excellent candidate for formulation development. Its compatibility with various solvents enhances its applicability in both laboratory settings and industrial-scale processes. This has been particularly beneficial in the production of liquid formulations where solubility is a critical factor. The compound’s ability to form stable complexes with other molecules also adds to its versatility, enabling its use as a ligand or chelating agent in catalytic processes.

Recent studies have also highlighted the role of 6-Methylmorpholine-2-carboxylic acid in materials science. Its incorporation into polymer matrices has shown promise in developing novel materials with enhanced mechanical properties and biodegradability. These materials are particularly relevant in medical applications where biocompatibility is paramount. The compound’s ability to interact with polymers without compromising their integrity makes it an ideal candidate for such applications.

The regulatory landscape for compounds like 6-Methylmorpholine-2-carboxylic acid is another area of active interest. Regulatory bodies have been closely monitoring the synthesis and use of such compounds to ensure safety and efficacy. Compliance with Good Manufacturing Practices (GMP) is essential for companies involved in producing or distributing this compound. This has led to the development of robust quality control measures to guarantee consistency and purity throughout the supply chain.

In conclusion, 6-Methylmorpholine-2-carboxylic acid (CAS No. 1780622-97-0) represents a fascinating compound with diverse applications across pharmaceuticals, materials science, and beyond. Its unique structural features and chemical properties make it a valuable tool for researchers and industry professionals alike. As our understanding of its potential continues to grow, so too will its role in advancing scientific discovery and technological innovation.